Cas no 26963-43-9 (4-methyl-6-(2-thienyl)-2-pyrimidinamine)

• Product Name: 4-methyl-6-(2-thienyl)-2-pyrimidinamine
• CAS No: 26963-43-9
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD03787266
• CID: 272032
• PubChem ID: 605726
• Update Time: 2025-07-27

4-methyl-6-(2-thienyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(thiophen-2-yl)pyrimidin-2-amine
• 2-Pyrimidinamine,4-methyl-6-(2-thienyl)-
• 4-METHYL-6-(2-THIENYL)-2-PYRIMIDINAMINE
• 4-Methyl-6-thien-2-ylpyrimidin-2-amine
• 4-methyl-6-thiophen-2-ylpyrimidin-2-amine
• SCHEMBL10305575
• 4-Methyl-6-thiophen-2-yl-pyrimidin-2-ylamine
• J-515767
• CS-0207285
• 2-Amino-4-methyl-6-(2-thienyl)pyrimidine
• 1T-0631
• DTXSID70345596
• 26963-43-9
• MFCD03787266
• SB55602
• HOVGXOGNNMTUTM-UHFFFAOYSA-N
• 4-Methyl-6-(2-thienyl)-2-pyrimidinamine #
• AKOS005069749
• FT-0680145
• G84664
• DB-067711
• 4-methyl-6-(2-thienyl)pyrimidin-2-amine
• 4-methyl-6-(2-thienyl)-2-pyrimidinamine

• MDL： MFCD03787266
• Inchi： 1S/C9H9N3S/c1-6-5-7(12-9(10)11-6)8-3-2-4-13-8/h2-5H,1H3,(H2,10,11,12)
• InChI Key： HOVGXOGNNMTUTM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C)N=C(N)N=1

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 171-172°C
• PSA: 80.04000
• LogP: 2.67690

4-methyl-6-(2-thienyl)-2-pyrimidinamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 4-methyl-6-(2-thienyl)-2-pyrimidinamine

Recent Advances in the Study of 4-methyl-6-(2-thienyl)-2-pyrimidinamine (CAS: 26963-43-9)

The compound 4-methyl-6-(2-thienyl)-2-pyrimidinamine (CAS: 26963-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrimidine derivative, characterized by the presence of a thienyl substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-methyl-6-(2-thienyl)-2-pyrimidinamine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, making it more amenable for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. This advancement is particularly significant for future preclinical and clinical studies, as it ensures a reliable supply of the compound for further investigation.

In terms of biological activity, 4-methyl-6-(2-thienyl)-2-pyrimidinamine has demonstrated promising results as a kinase inhibitor. A recent in vitro study highlighted its ability to selectively inhibit certain tyrosine kinases involved in cancer cell proliferation. The compound exhibited nanomolar potency against specific kinase targets, with minimal off-target effects, suggesting its potential as a targeted therapy for certain types of cancer. Further mechanistic studies are underway to elucidate the exact binding interactions and downstream effects of this inhibition.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2023 study published in ACS Chemical Neuroscience indicated that 4-methyl-6-(2-thienyl)-2-pyrimidinamine may modulate pathways associated with neuroinflammation and oxidative stress. The study utilized both cell-based assays and animal models to demonstrate the compound's neuroprotective effects. These findings open new avenues for research into its use for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 4-methyl-6-(2-thienyl)-2-pyrimidinamine as a therapeutic agent. Pharmacokinetic studies have revealed limitations in its bioavailability and metabolic stability, which need to be addressed through further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these hurdles. Additionally, toxicology studies are essential to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, 4-methyl-6-(2-thienyl)-2-pyrimidinamine (CAS: 26963-43-9) represents a promising candidate for various therapeutic applications, particularly in oncology and neurology. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research. However, addressing its pharmacokinetic and toxicological challenges will be critical for its successful translation into clinical use. Continued interdisciplinary collaboration among chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.